Cas no 1225510-23-5 (2-4-(chloromethyl)phenylthiophene)

• Product Name: 2-4-(chloromethyl)phenylthiophene
• CAS No: 1225510-23-5
• MF: C₁₁H₉ClS
• MW: 208.707160711288
• MDL: MFCD16307530
• CID: 5238047
• Update Time: 2025-10-28

2-4-(chloromethyl)phenylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[4-(chloromethyl)phenyl]-
• 2-4-(chloromethyl)phenylthiophene

• MDL： MFCD16307530
• Inchi： 1S/C11H9ClS/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7H,8H2
• InChI Key： RBDDRTHNIQZYPD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CCl)C=C2)SC=CC=1

Additional information on 2-4-(chloromethyl)phenylthiophene

Comprehensive Guide to 2-4-(chloromethyl)phenylthiophene (CAS No. 1225510-23-5): Properties, Applications, and Market Insights

2-4-(chloromethyl)phenylthiophene (CAS No. 1225510-23-5) is an important organic compound widely used in pharmaceutical intermediates, material science, and specialty chemical synthesis. This chloromethyl-substituted thiophene derivative has gained significant attention due to its unique chemical structure and versatile applications. Researchers and industry professionals frequently search for terms like "2-4-(chloromethyl)phenylthiophene synthesis", "CAS 1225510-23-5 applications", and "chloromethyl phenylthiophene derivatives", highlighting its relevance in modern chemistry.

The molecular structure of 2-4-(chloromethyl)phenylthiophene features a thiophene ring attached to a phenyl group with a chloromethyl substituent at the para position. This specific arrangement contributes to its reactivity and makes it valuable for various chemical transformations. Current trends in green chemistry have increased interest in developing more sustainable production methods for compounds like 2-4-(chloromethyl)phenylthiophene, addressing common search queries such as "eco-friendly synthesis of phenylthiophene derivatives" and "green chemistry approaches for CAS 1225510-23-5".

In pharmaceutical applications, 2-4-(chloromethyl)phenylthiophene serves as a key building block for drug discovery. Its structural features make it particularly useful in developing central nervous system (CNS) drugs and anti-inflammatory agents. The compound's popularity in medicinal chemistry is evident from frequent searches for "pharmaceutical uses of 2-4-(chloromethyl)phenylthiophene" and "drug development with CAS 1225510-23-5". Recent advances in personalized medicine have further driven demand for specialized intermediates like this compound.

Material science represents another significant application area for 2-4-(chloromethyl)phenylthiophene. The compound finds use in the synthesis of conductive polymers and organic electronic materials. With growing interest in flexible electronics and organic photovoltaics, researchers are actively investigating phenylthiophene-based materials, as reflected in search trends for "conductive polymers from chloromethyl phenylthiophene" and "CAS 1225510-23-5 in organic electronics".

The global market for 2-4-(chloromethyl)phenylthiophene has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts frequently track "2-4-(chloromethyl)phenylthiophene price trends" and "CAS 1225510-23-5 suppliers", indicating its commercial importance. The compound's supply chain has adapted to meet increasing quality standards and regulatory requirements, especially in pharmaceutical applications.

From a synthetic chemistry perspective, 2-4-(chloromethyl)phenylthiophene offers interesting possibilities for further functionalization. The reactive chloromethyl group allows for various nucleophilic substitutions, making it a versatile intermediate. Chemistry professionals often search for "modification reactions of 2-4-(chloromethyl)phenylthiophene" and "CAS 1225510-23-5 derivatization", reflecting ongoing research interest in expanding its utility.

Quality control and analytical characterization are crucial aspects of working with 2-4-(chloromethyl)phenylthiophene. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and confirm identity. The scientific community shows consistent interest in "analytical methods for CAS 1225510-23-5" and "purity standards for phenylthiophene derivatives", emphasizing the need for reliable quality assessment.

Recent publications have explored novel applications of 2-4-(chloromethyl)phenylthiophene in catalysis and as a ligand in coordination chemistry. These developments respond to growing searches for "catalytic applications of chloromethyl phenylthiophene" and "CAS 1225510-23-5 in metal complexes". The compound's versatility continues to inspire innovative research across multiple chemistry subdisciplines.

Storage and handling of 2-4-(chloromethyl)phenylthiophene require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Industry professionals regularly seek information on "storage conditions for 2-4-(chloromethyl)phenylthiophene" and "CAS 1225510-23-5 safety data", demonstrating responsible chemical management practices.

Looking ahead, the future of 2-4-(chloromethyl)phenylthiophene appears promising, with potential applications emerging in areas such as supramolecular chemistry and advanced materials. The compound's adaptability to various chemical modifications positions it well to meet evolving industry needs. Ongoing research continues to uncover new possibilities for this versatile phenylthiophene derivative, ensuring its continued relevance in scientific and industrial applications.